Cas no 2171887-78-6 (8-chloro-6-methylisoquinoline-5-sulfonamide)

• Product Name: 8-chloro-6-methylisoquinoline-5-sulfonamide
• CAS No: 2171887-78-6
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• CID: 6354988
• PubChem ID: 165589560
• Update Time: 2025-11-01

8-chloro-6-methylisoquinoline-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 8-chloro-6-methylisoquinoline-5-sulfonamide
• EN300-1609903
• 2171887-78-6

• Inchi： 1S/C10H9ClN2O2S/c1-6-4-9(11)8-5-13-3-2-7(8)10(6)16(12,14)15/h2-5H,1H3,(H2,12,14,15)
• InChI Key： XPTCCHKRACVTDM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C2C=CN=CC=21)S(N)(=O)=O

Computed Properties

• Exact Mass: 256.0073264g/mol
• Monoisotopic Mass: 256.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų

Additional information on 8-chloro-6-methylisoquinoline-5-sulfonamide

8-Chloro-6-Methylisoquinoline-5-Sulfonamide: A Comprehensive Overview

8-Chloro-6-Methylisoquinoline-5-Sulfonamide, also known by its CAS number 2171887-78-6, is a highly specialized organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities. The isoquinoline moiety, a heterocyclic structure, forms the core of this molecule, with a chlorine atom at position 8 and a methyl group at position 6. The sulfonamide group at position 5 adds to its functional diversity, making it a promising candidate for various therapeutic applications.

The synthesis of 8-Chloro-6-Methylisoquinoline-5-Sulfonamide involves a series of intricate chemical reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. The compound's structure has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, confirming its molecular formula and structural integrity.

8-Chloro-6-Methylisoquinoline-5-Sulfonamide has garnered significant attention due to its potential as a drug candidate. Isoquinoline derivatives are known for their ability to modulate various cellular pathways, making them valuable in the development of anti-cancer, anti-inflammatory, and neuroprotective agents. Recent studies have highlighted the compound's ability to inhibit specific kinases involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent.

In addition to its pharmacological properties, 8-Chloro-6-Methylisoquinoline-5-Sulfonamide exhibits interesting physical properties. Its solubility in various solvents and stability under different conditions make it suitable for formulation into different drug delivery systems. Researchers have explored its potential for use in targeted drug delivery systems, such as liposomes and nanoparticles, to enhance bioavailability and reduce systemic toxicity.

The biological evaluation of 8-Chloro-6-Methylisoquinoline-5-Sulfonamide has been conducted using in vitro and in vivo models. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in animal models, with minimal adverse effects. These findings have paved the way for further investigation into its therapeutic potential in clinical settings.

In conclusion, 8-Chloro-6-Methylisoquinoline-5-Sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activities, positions it as a potential candidate for the development of novel therapeutic agents. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly contribute to its translation into clinical practice.